Cas no 1344041-15-1 (3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one)

• Product Name: 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one
• CAS No: 1344041-15-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5573828
• Update Time: 2025-07-16

3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-[3-(hydroxymethyl)-1-piperidinyl]-1-methyl-
• 3-(3-(Hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1h)-one
• 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one

• Inchi： 1S/C11H17N3O2/c1-13-6-4-12-10(11(13)16)14-5-2-3-9(7-14)8-15/h4,6,9,15H,2-3,5,7-8H2,1H3
• InChI Key： QFESXQLTENRUIL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CN=C1N1CCCC(CO)C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 365.0±34.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one

Introduction to 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one (CAS No. 1344041-15-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one, identified by the CAS number 1344041-15-1, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural framework, combining a piperidine ring with a pyrazinone moiety, positions it as a versatile scaffold for drug discovery and therapeutic development. This introduction delves into the molecular characteristics, synthetic pathways, and particularly, the latest research applications of this compound, highlighting its relevance in addressing contemporary challenges in pharmaceutical innovation.

At the core of understanding 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one lies its intricate chemical architecture. The presence of both a hydroxymethyl group and a methyl substituent on the piperidine ring introduces multiple sites for functionalization, enabling chemists to tailor its properties for specific biological targets. The pyrazinone ring, known for its stability and hydrogen bonding capabilities, further enhances its suitability as a pharmacophore. This dual functionality has garnered interest from researchers exploring novel therapeutic strategies.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the identification of promising candidates like 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one. Studies have demonstrated its potential as an intermediate in synthesizing more complex molecules with targeted biological activities. For instance, modifications to the hydroxymethyl group have been explored to enhance binding affinity to enzymes and receptors implicated in neurological disorders. Such modifications align with the growing demand for precision medicine approaches.

The compound’s relevance extends to its role in developing treatments for inflammation and metabolic diseases. Emerging research indicates that derivatives of 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one exhibit inhibitory effects on key enzymes involved in these conditions. By leveraging structural analogs, scientists aim to optimize efficacy while minimizing off-target effects—a critical consideration in modern drug design. The versatility of this scaffold allows for rapid iteration, enabling faster progression from discovery to clinical candidates.

Another compelling aspect of 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one is its potential application in probe development for biochemical assays. Researchers are investigating its utility as a tool compound to study enzyme mechanisms and pathway interactions. The compound’s ability to modulate specific biological processes makes it invaluable for elucidating disease mechanisms at a molecular level. Such insights are pivotal for developing innovative therapeutic interventions.

Synthetic methodologies play a crucial role in harnessing the full potential of 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one. Recent publications highlight efficient synthetic routes that improve yield and purity, reducing costs associated with large-scale production. These advancements are particularly important as pharmaceutical companies seek cost-effective solutions without compromising quality. The development of greener synthetic protocols further underscores the compound’s sustainability profile.

The intersection of artificial intelligence (AI) and medicinal chemistry has opened new avenues for exploring derivatives of 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one. Machine learning models predict novel analogs with enhanced pharmacological properties, streamlining the drug discovery process. This synergy between computational tools and experimental validation is revolutionizing how researchers approach molecular design, making compounds like this one more accessible for therapeutic applications.

Future directions for research on 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one include exploring its role in oncology and neurodegenerative diseases. Preliminary data suggest that certain derivatives exhibit cytotoxic effects against cancer cell lines while sparing healthy tissues—a hallmark of effective anticancer agents. Similarly, investigations into neuroprotective properties could unlock new treatments for conditions such as Alzheimer’s disease and Parkinson’s disease.

In conclusion, 3-(3-(hydroxymethyl)piperidin-1-yl)-1-methylpyrazin-2(1H)-one (CAS No. 1344041-15-1) stands out as a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features, combined with recent advancements in synthetic and computational methods, position it as a cornerstone for future drug development efforts. As research continues to uncover new possibilities, this molecule exemplifies the dynamic interplay between chemistry and biology in addressing global health challenges.